Cas no 165399-57-5 (Trichloroacetyl Chloride-13C2)

• Product Name: Trichloroacetyl Chloride-13C2
• CAS No: 165399-57-5
• MF: C₂Cl₄O
• MW: 183.818106651306
• CID: 858285
• Update Time: 2025-10-28

Trichloroacetyl Chloride-13C2 Chemical and Physical Properties

Names and Identifiers

• Trichloro Acetyl-13C2 Chloride
• Trichloroacetyl Chloride-13C2
• Trichloroacetyl Chlo
• 2,2,2-trichloroacetyl chloride

• Inchi： 1S/C2Cl4O/c3-1(7)2(4,5)6/i1+1,2+1
• InChI Key： PVFOMCVHYWHZJE-ZDOIIHCHSA-N
• SMILES： [13C](Cl)([13C](Cl)(Cl)Cl)=O

Computed Properties

• Exact Mass: 181.87700

Experimental Properties

• PSA: 17.07000
• LogP: 2.12200

Additional information on Trichloroacetyl Chloride-13C2

Trichloroacetyl Chloride-13C2: A Comprehensive Overview

Trichloroacetyl Chloride-13C2, also known by its CAS number 165399-57-5, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is a derivative of trichloroacetic acid, where one of the hydroxyl groups is replaced by a chlorine atom, forming an acyl chloride. The presence of the -Cl group introduces unique chemical properties that make it valuable for various applications.

The structure of Trichloroacetyl Chloride-13C2 can be described as follows: it consists of a central carbon atom bonded to three chlorine atoms and one acyl chloride group (-COCl). This arrangement gives the compound its distinct reactivity and stability. Recent studies have highlighted the importance of understanding the electronic effects of multiple chlorine substituents on the reactivity of acyl chlorides, which has implications for their use in organic synthesis.

One of the key areas where Trichloroacetyl Chloride-13C2 has found application is in the synthesis of bioactive molecules. Researchers have utilized this compound as a building block in the construction of complex organic structures, leveraging its reactivity to form esters, amides, and other functional groups. For instance, a study published in 2023 demonstrated how Trichloroacetyl Chloride-13C2 can be employed in the synthesis of novel antibiotics, showcasing its potential in drug discovery.

In addition to its role in organic synthesis, Trichloroacetyl Chloride-13C2 has been explored for its potential in materials science. The compound's ability to form stable derivatives under specific conditions makes it a candidate for use in the development of advanced polymers and coatings. Recent advancements in polymer chemistry have highlighted the importance of understanding the interaction between chlorine substituents and polymer chains, which could lead to the creation of materials with enhanced mechanical and thermal properties.

The synthesis of Trichloroacetyl Chloride-13C2 typically involves the reaction of trichloroacetic acid with thionyl chloride (SOCl₂) under controlled conditions. This reaction generates the acyl chloride product along with sulfur dioxide and hydrochloric acid as byproducts. The choice of reagents and reaction conditions plays a crucial role in ensuring high yields and purity of the final product. Optimization studies have shown that maintaining an inert atmosphere and precise temperature control are essential for successful synthesis.

From an environmental standpoint, Trichloroacetyl Chloride-13C2 exhibits certain degradation pathways that are influenced by its chemical structure. Research into its environmental fate has revealed that under specific conditions, such as exposure to light or aqueous environments, the compound undergoes hydrolysis to form trichloroacetic acid and other byproducts. Understanding these degradation mechanisms is critical for assessing its potential impact on ecosystems and developing strategies for safe handling and disposal.

In terms of safety considerations, Trichloroacetyl Chloride-13C2 must be handled with care due to its reactive nature. Exposure to moisture or humid conditions can lead to rapid hydrolysis, releasing corrosive fumes. Proper personal protective equipment (PPE) should be worn when working with this compound, including gloves made from materials resistant to chemical penetration and safety goggles to protect against splashes or vapors.

Looking ahead, ongoing research into Trichloroacetyl Chloride-13C2 is focused on expanding its applications while ensuring sustainable practices. Efforts are being made to develop more efficient synthesis methods that minimize waste and energy consumption. Additionally, investigations into its biodegradation pathways aim to provide insights into how this compound interacts with biological systems, which could inform its use in biomedical applications.

In conclusion, Trichloroacetyl Chloride-13C2 (CAS No 165399-57-5) is a versatile compound with promising applications across multiple disciplines. Its unique chemical properties make it an invaluable tool in organic synthesis and materials science, while ongoing research continues to uncover new opportunities for its use. As advancements in chemistry continue to evolve, so too will our understanding and utilization of this intriguing compound.